Cas no 923895-49-2 (2-{[4-(Trifluoromethyl)phenyl]methyl}-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione)

• Product Name: 2-{[4-(Trifluoromethyl)phenyl]methyl}-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione
• CAS No: 923895-49-2
• MF: C₁₅H₁₀F₃NO₃S
• MW: 341.305013179779
• CID: 6308818
• PubChem ID: 10337354
• Update Time: 2025-08-05

2-{[4-(Trifluoromethyl)phenyl]methyl}-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

• EN300-26866781
• CHEMBL3760060
• BDBM50143977
• 923895-49-2
• XPJXJBMDXCUVRC-UHFFFAOYSA-N
• AKOS033271655
• 2-{[4-(trifluoromethyl)phenyl]methyl}-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione
• Z133898656
• 2-{[4-(Trifluoromethyl)phenyl]methyl}-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione

• Inchi： 1S/C15H10F3NO3S/c16-15(17,18)11-7-5-10(6-8-11)9-19-14(20)12-3-1-2-4-13(12)23(19,21)22/h1-8H,9H2
• InChI Key： XPJXJBMDXCUVRC-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(N1CC1C=CC(C(F)(F)F)=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 341.03334884g/mol
• Monoisotopic Mass: 341.03334884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 62.8Ų

Additional information on 2-{[4-(Trifluoromethyl)phenyl]methyl}-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione

Introduction to 2-{[4-(Trifluoromethyl)phenyl]methyl}-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione (CAS No: 923895-49-2)

2-{[4-(Trifluoromethyl)phenyl]methyl}-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 923895-49-2, belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features and biological activities. The presence of a trifluoromethyl group in its molecular structure contributes to its distinct chemical properties and potential pharmacological effects.

The benzothiazole core is a well-known scaffold in drug discovery, renowned for its versatility in medicinal chemistry. Benzothiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific modification of 2-{[4-(Trifluoromethyl)phenyl]methyl}-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione with a trifluoromethyl group at the 4-position of the phenyl ring enhances its lipophilicity and metabolic stability, making it an attractive candidate for further development.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents derived from benzothiazole scaffolds. The introduction of fluorine atoms into aromatic rings has been particularly noteworthy due to the ability of these substituents to modulate drug-receptor interactions and improve pharmacokinetic profiles. The compound 923895-49-2 exemplifies this trend, as it incorporates both a benzothiazole core and a trifluoromethyl group to potentially enhance its biological activity.

The synthesis of 2-{[4-(Trifluoromethyl)phenyl]methyl}-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione involves multi-step organic transformations that require precise control over reaction conditions. The incorporation of the trifluoromethyl group is particularly challenging due to its reactivity and the need for specialized synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve this modification efficiently.

The pharmacological potential of this compound has been explored in various preclinical studies. Initial findings suggest that it may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory and oncogenic pathways. The unique structural features of 2-{[4-(Trifluoromethyl)phenyl]methyl}-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione make it a promising candidate for further investigation in the development of new drugs targeting these pathways.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between this compound and biological targets. These studies have provided valuable insights into its binding affinity and mechanism of action. By leveraging computational tools, researchers can optimize the structure of 2-{[4-(Trifluoromethyl)phenyl]methyl}-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione to enhance its efficacy and reduce potential side effects.

In conclusion, 2-{[4-(Trifluoromethyl)phenyl]methyl}-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione (CAS No: 923895-49-2) represents an exciting advancement in the field of medicinal chemistry. Its unique structural features and promising pharmacological properties position it as a valuable asset in the search for novel therapeutic agents. Continued research and development are warranted to fully harness its potential in addressing various diseases.